(3r,5r,7r)-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)adamantane-1-carboxamide

• IUPAC Name: N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H30N4O3S/c1-28-3-2-22-18(26)10-25-19(16-11-29-12-17(16)24-25)23-20(27)21-7-13-4-14(8-21)6-15(5-13)9-21/h13-15H,2-12H2,1H3,(H,22,26)(H,23,27)
• InChI Key: NNVIAUCUHXRSNK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H30N4O3S
• Molecular Weight: 418.6 g/mol

Description

(3r,5r,7r)-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H30N4O3S and its molecular weight is 418.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar compounds has focused on the synthesis and characterization of new derivatives. For instance, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives has been reported, where the structures of the synthesized compounds were established based on elemental analysis and spectral data. These compounds were screened for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential for applications in medicinal chemistry and drug development (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Anti-inflammatory Activity

Another significant area of application is the development of antimicrobial and anti-inflammatory agents. For example, novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols were synthesized and tested for their activity against a panel of bacteria and the pathogenic fungus Candida albicans. Some compounds displayed potent antibacterial activity, and others showed good anti-inflammatory activity against carrageenan-induced paw edema in rats, highlighting their therapeutic potential (Al-Abdullah et al., 2014).

Antitubercular Agents

Research has also been conducted on the development of antitubercular agents, where novel compounds were synthesized and evaluated for their inhibitory activity against M. tuberculosis. One study described the 'green' synthesis of adamantyl-Imidazolo-Thiadiazoles, demonstrating potent inhibitory activity towards M. tuberculosis and suggesting a potential application in treating tuberculosis (Anusha et al., 2015).

Synthesis of Ligands

Research on pyrazoles featuring functionalized side chains has led to the development of ligands for various applications. This research includes the synthesis of pyrazoles with different substituents, which can serve as precursors to polyfunctional pyrazoles and ligands for further chemical reactions, highlighting their utility in synthetic chemistry (Grotjahn et al., 2002).